Cas no 154161-81-6 (Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene]methyl]-2,4-dihydroxy-,bis(inner salt) (9CI))

• Product Name: Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene]methyl]-2,4-dihydroxy-,bis(inner salt) (9CI)
• CAS No: 154161-81-6
• MF: C₃₄H₃₂ClN₃O₆
• MW: 614.087388038635
• CID: 106474
• Update Time: 2025-04-18

Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene]methyl]-2,4-dihydroxy-,bis(inner salt) (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene]methyl]-2,4-dihydroxy-,bis(inner salt) (9CI)
• SQ-NHS
• 4-[(5-chloro-1,3,3-trimethylindol-1-ium-2-yl)methylidene]-2-[[5-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-1-ethyl-3,3-dimethylindol-2-ylidene]methyl]-3-oxocyclobuten-1-olate
• Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[...
• Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]
• Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene]methyl]-2,4-d
• Squarain-carboxylate N-succinimidyl ester
• 1-[(5-Chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene]methyl]-2,4-dihydroxycyclobutenediylium bis(inner salt)

• Inchi： 1S/C34H32ClN3O6/c1-7-37-25-10-8-18(32(43)44-38-28(39)12-13-29(38)40)14-22(25)34(4,5)27(37)17-21-30(41)20(31(21)42)16-26-33(2,3)23-15-19(35)9-11-24(23)36(26)6/h8-11,14-17H,7,12-13H2,1-6H3
• InChI Key： RRLJXAKQFSXTLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)(C)C(C=C1C(C(=C1[O-])C=C1C(C)(C)C3C=C(C(=O)ON4C(CCC4=O)=O)C=CC=3N1CC)=O)=[N+]2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 6

Experimental Properties

• Solubility: DMF: soluble

Cyclobutenediylium,1-[(5-chloro-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)methyl]-3-[[5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene]methyl]-2,4-dihydroxy-,bis(inner salt) (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids
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